Cas no 387-27-9 (3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one)

• Product Name: 3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one
• CAS No: 387-27-9
• MF: C₉H₆FNOS₂
• MW: 227.27844285965
• MDL: MFCD00174810
• CID: 321689
• PubChem ID: 324639
• Update Time: 2025-06-13

3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-(4-fluorophenyl)-2-thioxo-
• 3-(4-fluorophenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one
• 3-(4-FLUOROPHENYL)RHODANINE
• 3-(4-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one
• 3-(4-fluorophenyl)-2-thioxothiazolidin-4-one
• 3-(4-Fluor-phenyl)-2-thioxo-thiazolidin-4-on
• 3-(4'-Fluorphenyl)-rhodanin
• 4-fluorophenyl rhodanine
• fluorophenylthioxothiazolanone
• 3-(4-fluorophenyl)-2-thioxo-thiazolidin-4-one;3-(4-Fluorophenyl)-2-thioxothiazolidin-4-one
• SR-01000437739-1
• FT-0632072
• JS-128C
• BB 0217724
• SR-01000437739
• KQOPBWMREOTAOQ-UHFFFAOYSA-N
• DTXSID80314990
• A824245
• SCHEMBL1421430
• CS-0221360
• SMR000550447
• MFCD00174810
• NSC290739
• AKOS000322000
• 3-(4-fluorophenyl)-2-thioxo-thiazolidin-4-one
• NSC-290739
• CHEMBL1446366
• J-510703
• EN300-08963
• MLS001165705
• 387-27-9
• DB-049321
• STK868628

• MDL： MFCD00174810
• Inchi： 1S/C9H6FNOS2/c10-6-1-3-7(4-2-6)11-8(12)5-14-9(11)13/h1-4H,5H2
• InChI Key： KQOPBWMREOTAOQ-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)C1C=CC(=CC=1)F)=S

Computed Properties

• Exact Mass: 226.98700
• Monoisotopic Mass: 226.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.53
• Boiling Point: 339°Cat760mmHg
• Flash Point: 158.9°C
• Refractive Index: 1.707
• PSA: 77.70000
• LogP: 2.25540

3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one

Comprehensive Overview of 3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one (CAS No. 387-27-9)

3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one, with the CAS number 387-27-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a thiazolone core substituted with a 4-fluorophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated heterocycles like 3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one has surged due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its role in addressing global health challenges, such as antibiotic resistance and chronic diseases. The compound's thioxo-thiazolidinone scaffold is particularly noteworthy, as it mimics natural pharmacophores found in many FDA-approved drugs.

From an industrial perspective, CAS 387-27-9 is often discussed in forums focusing on green chemistry and sustainable synthesis. With growing environmental concerns, scientists are optimizing its production using catalyst-free reactions and solvent-free conditions. These advancements align with the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

The compound's mechanism of action frequently appears in molecular docking studies, where it demonstrates promising interactions with biological targets like kinases and proteases. This has led to its inclusion in virtual screening libraries for drug repurposing projects—a hot topic since the COVID-19 pandemic highlighted the need for rapid therapeutic solutions.

Analytical chemists emphasize the importance of HPLC purity testing for 3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one, given its application in precision medicine. Recent publications describe novel spectroscopic characterization methods, including 2D-NMR and high-resolution mass spectrometry, to ensure batch-to-batch consistency—a critical factor for regulatory compliance in pharmaceutical manufacturing.

In material science, derivatives of this compound show potential in organic electronics, particularly as charge transport materials in OLED devices. This interdisciplinary appeal makes CAS 387-27-9 a recurring subject in patent literature, with recent filings covering its use in flexible displays and wearable sensors—technologies dominating consumer electronics trends.

The safety profile of 3-(4-Fluorophenyl)-2-thioxo-1,3-thiazolan-4-one is thoroughly documented in REACH compliance dossiers, with particular attention to its biodegradation pathways. Environmental scientists are investigating its ecotoxicological impact using advanced QSAR modeling techniques, reflecting the chemical industry's shift toward benign-by-design principles.

Academic interest in this compound continues to grow, evidenced by its inclusion in structure-activity relationship (SAR) studies published in high-impact journals. The 4-fluorophenyl moiety's role in enhancing lipophilicity and blood-brain barrier permeability makes it a key focus in CNS drug development—a field experiencing rapid growth due to rising neurological disorder prevalence.

For synthetic chemists, 387-27-9 serves as a benchmark for developing novel one-pot multicomponent reactions. Its synthesis often features in educational resources as an example of heterocycle functionalization strategies, with optimized procedures now available in open-access platforms—addressing the open science movement's demand for transparent methodology sharing.

The compound's commercial availability through major chemical suppliers has expanded its accessibility to researchers worldwide. Procurement trends indicate growing demand from contract research organizations (CROs) specializing in fragment-based drug discovery, where its molecular weight and rule-of-five compliance make it an ideal screening candidate.